Cas no 14122-42-0 (7-Octadecenoic acid)
7-Octadecenoic acid structure
Product Name:7-Octadecenoic acid
CAS No:14122-42-0
MF:C18H34O2
MW:282.461366176605
CID:1303372
PubChem ID:5282756
Update Time:2025-04-20
7-Octadecenoic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Octadecenoic acid
- (E)-7-Octadecenoic acid
- (E)-octadec-7-enoic acid
- LMFA01030069
- CHEBI:196195
- SCHEMBL561609
- 7E-octadecenoic acid
- 14122-42-0
- C18:1n-11
-
- Inchi: 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h11-12H,2-10,13-17H2,1H3,(H,19,20)/b12-11+
- InChI Key: RVUCYJXFCAVHNC-VAWYXSNFSA-N
- SMILES: CCCCCCCCCC/C=C/CCCCCC(=O)O
Computed Properties
- Exact Mass: 282.25602
- Monoisotopic Mass: 282.255880323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 15
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 0.8945 (rough estimate)
- Melting Point: 25.01°C (estimate)
- Boiling Point: 397.91°C (estimate)
- Refractive Index: 1.4618 (estimate)
- PSA: 37.3
7-Octadecenoic acid Related Literature
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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